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Compound of Interest

Compound Name: Alkyne-PEG2-iodide

Cat. No.: B15623237 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This document provides essential, immediate safety and logistical

information for the handling of Alkyne-PEG2-iodide, a bifunctional crosslinker with a terminal

alkyne and a reactive alkyl iodide. By providing clear, procedural guidance, we aim to be your

preferred source for laboratory safety and chemical handling information, building a foundation

of trust that extends beyond our products.

Alkyne-PEG2-iodide is a valuable tool in bioconjugation and click chemistry. However, its

chemical structure, containing an alkyl iodide, necessitates careful handling to minimize

potential hazards. Alkyl iodides are known to be powerful alkylating agents. While a specific

Safety Data Sheet (SDS) for Alkyne-PEG2-iodide is not readily available, this guide

synthesizes safety information for its constituent functional groups—alkyl iodide, polyethylene

glycol (PEG), and a terminal alkyne—to provide a comprehensive operational and disposal

plan.

Essential Safety Information
Proper handling and storage are critical to ensure the stability of Alkyne-PEG2-iodide and the

safety of laboratory personnel. The following table summarizes key quantitative data for this

compound.
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Property Value Source/Note

Molecular Formula C₇H₁₁IO₂ Supplier Information

Molecular Weight 254.07 g/mol Supplier Information

Appearance Colorless to yellow oil Supplier Information

Storage Temperature -20°C in the dark Supplier Information

Long-term Storage 24 months at -20°C Supplier Information

Transportation
Up to 3 weeks at room

temperature
Supplier Information

Solubility
Soluble in water and polar

organic solvents
Supplier Information

Primary Hazards

Alkylating agent, potential skin

and eye irritant, potential

respiratory irritant. Prolonged

exposure to iodides may have

adverse health effects.

Inferred from alkyl iodide and

potassium iodide SDS[1][2][3]

[4][5]

Operational Plan: Step-by-Step Guidance
This section outlines the procedural steps for the safe handling of Alkyne-PEG2-iodide from

receipt to disposal.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the product name and CAS number on the label match the order.

Ensure the container is tightly sealed.

2. Storage:

Immediately transfer the container to a designated, well-ventilated, and dark storage location

maintained at -20°C.
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Store Alkyne-PEG2-iodide away from strong oxidizing agents, strong bases, and reactive

metals.

Maintain an accurate inventory of the compound.

3. Personal Protective Equipment (PPE):

Always wear the following PPE when handling Alkyne-PEG2-iodide:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Nitrile or neoprene gloves. Double-gloving is recommended.

Body Protection: A lab coat, long pants, and closed-toe shoes.

Ensure that an eyewash station and safety shower are readily accessible.

4. Handling and Use:

All handling of Alkyne-PEG2-iodide should be conducted in a certified chemical fume hood.

Allow the container to equilibrate to room temperature before opening to prevent

condensation of moisture.

Carefully measure the required amount of the oil using a calibrated micropipette with

disposable tips.

Avoid inhalation of any aerosols or vapors.

After use, securely seal the container and return it to the -20°C storage.

Thoroughly wash hands after handling, even if gloves were worn.

5. Spill Contingency Plan:

Small Spills:

Evacuate the immediate area.
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Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill pillows).

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the laboratory and notify the appropriate safety personnel immediately.

Restrict access to the area.

Follow established institutional procedures for large chemical spills.

6. Disposal Plan:

All waste materials containing Alkyne-PEG2-iodide, including empty containers, used

pipette tips, and contaminated absorbent materials, must be disposed of as hazardous

chemical waste.

Collect waste in a designated, properly labeled, and sealed container.

Follow all local, state, and federal regulations for the disposal of halogenated organic

compounds. Do not dispose of down the drain.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of

Alkyne-PEG2-iodide in a laboratory setting.
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Safe Handling Workflow for Alkyne-PEG2-iodide
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Caption: Workflow for the safe handling of Alkyne-PEG2-iodide.
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By adhering to these guidelines, researchers can confidently and safely utilize Alkyne-PEG2-
iodide in their work, contributing to advancements in drug development and scientific

discovery. Your safety is our priority, and we are committed to providing the information you

need to maintain a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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